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CAS No.: 4539-70-2

Cat. No.: B179332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is a saturated phospholipid that serves as

a critical component in the formulation of artificial cell membranes, including liposomes and

lipid nanoparticles (LNPs) for drug and gene delivery.[1][2] Its structure, featuring two saturated

18-carbon stearoyl chains, results in a high phase transition temperature (approximately 55°C).

[1][3] This property confers a rigid and stable lipid bilayer at physiological temperatures, which

is crucial for minimizing premature drug leakage and extending circulation times in vivo.[1][4]

DSPC's ability to form stable, ordered, and impermeable membrane structures makes it an

indispensable component in the development of effective drug delivery systems.[4][5] It is a key

ingredient in the lipid nanoparticle (LNP) formulations of FDA-approved mRNA vaccines.[1][6]

In these formulations, DSPC functions as a helper lipid, contributing to the structural integrity

and stability of the nanoparticles.[1][7]
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This document provides detailed application notes and protocols for the use of DSPC in

creating artificial cell membranes for research and drug development purposes.

Physicochemical Properties of DSPC
The selection of DSPC for artificial membranes is guided by its distinct physicochemical

properties, which are summarized below.

Property Value
Significance in
Artificial
Membranes

Reference

Phase Transition

Temperature (Tm)
~55°C

Imparts rigidity and

stability to the lipid

bilayer at

physiological

temperatures (37°C),

minimizing drug

leakage.

[1]

Molecular Structure
Two saturated 18-

carbon stearoyl chains

Allows for tight

packing of lipid

molecules, leading to

a highly ordered and

cohesive membrane

structure.

[1][4]

Bilayer Phase at 37°C Gel phase (Lβ')

Reduces the mobility

of lipids and

encapsulated cargo,

enhancing overall

stability.

[4]

Interaction with

Cholesterol

Forms ordered

domains

Modulates membrane

fluidity and can

enhance mechanical

stability.

[8][9][10]
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Applications of DSPC in Artificial Cell Membranes
DSPC is a versatile component used in various artificial membrane systems:

Liposome Drug Delivery Systems: DSPC is a primary component in liposomes, which are

lipid-based nanoparticles for targeted drug delivery. The stability and biocompatibility of

DSPC make it ideal for encapsulating and protecting drugs from degradation.[2]

mRNA Vaccines and Gene Delivery: DSPC is a crucial helper lipid in LNP formulations for

mRNA vaccines, contributing to the structural integrity and stability of the nanoparticles that

deliver genetic material.[1][6]

Membrane Mimetics: DSPC is used to create artificial lipid bilayers that mimic the structure

and properties of natural cell membranes. These are valuable for studying membrane-protein

and drug-membrane interactions.[2]

Reconstitution of Signaling Pathways: The stable platform provided by DSPC-containing

membranes is essential for reconstituting membrane-associated signaling complexes to

study their function.[4][11]

Experimental Protocols
Protocol 1: Preparation of DSPC-Containing Liposomes
by Thin-Film Hydration and Extrusion
This is a widely used method for producing unilamellar vesicles of a defined size.

Materials:

1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

Cholesterol (Chol)

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000]

(DSPE-PEG2000) (optional)

Drug to be encapsulated
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Organic solvent (e.g., chloroform, methanol)

Hydration buffer (e.g., phosphate-buffered saline (PBS), citrate buffer)

Equipment:

Round-bottom flask

Rotary evaporator

Vacuum pump

Water bath or heating block

Vortex mixer

Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Syringes

Procedure:

Lipid Film Formation:

Dissolve DSPC and other lipids (e.g., a common molar ratio is DSPC:Cholesterol at 55:45)

in an organic solvent in a round-bottom flask.

Attach the flask to a rotary evaporator and evaporate the solvent under reduced pressure

at a temperature above the Tm of DSPC (e.g., 60-65°C) to form a thin lipid film.

Hydration:

Pre-heat the hydration buffer (containing the hydrophilic drug for passive loading) to a

temperature above the Tm of DSPC (e.g., 60-65°C).

Add the warm buffer to the flask and vortex to detach the lipid film, forming a milky

suspension of multilamellar vesicles (MLVs).

Extrusion (Size Reduction):
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Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100

nm).

Pass the MLV suspension through the extruder multiple times (e.g., 11-21 times) at a

temperature above the Tm of DSPC to form unilamellar vesicles (LUVs) of a uniform size.

Drug Loading (for weakly basic drugs - Active Loading):

Establish a pH gradient by preparing liposomes in an acidic buffer (e.g., citrate buffer, pH

4) and then exchanging the external buffer with one of a higher pH (e.g., PBS, pH 7.4).

Incubate the liposomes with a concentrated solution of the drug at a temperature above

the Tm of DSPC (e.g., 60°C).

Purification:

Remove unencapsulated drug using size-exclusion chromatography or dialysis.

Protocol 2: Formation of Supported Lipid Bilayers
(SLBs) by Vesicle Fusion
SLBs are robust models of cell membranes for surface-sensitive studies.[12][13]

Materials:

DSPC-containing small unilamellar vesicles (SUVs) prepared by sonication or extrusion.

Hydrophilic substrate (e.g., silicon dioxide, glass)

Buffer solution (e.g., PBS)

Equipment:

Cleaning solution for substrate (e.g., Piranha solution - use with extreme caution)

Incubation chamber

Characterization instrument (e.g., Atomic Force Microscope, Quartz Crystal Microbalance)
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Procedure:

Substrate Preparation: Thoroughly clean the hydrophilic substrate to ensure uniform SLB

formation.

Vesicle Fusion:

Incubate the cleaned substrate with a suspension of DSPC-containing SUVs.[14]

The process is often facilitated by heating above the Tm of DSPC and the presence of

divalent cations like Ca2+ to promote vesicle rupture and fusion on the surface.[12]

Rinsing: Gently rinse the surface with buffer to remove any non-fused vesicles.

Characterization: Verify the formation of a continuous and uniform bilayer using techniques

like AFM or QCM-D.

Protocol 3: Generation of Giant Unilamellar Vesicles
(GUVs) by Gel-Assisted Swelling
GUVs are micron-sized vesicles that are useful for microscopy studies.[15][16]

Materials:

DSPC lipid solution in chloroform/methanol.[16]

Polyacrylamide (PAA) gel on a glass coverslip.[16]

Swelling buffer (can be of physiological ionic strength).[16]

Equipment:

Well plate

Vacuum desiccator

Micropipette
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Microscope (phase contrast or fluorescence if using labeled lipids)

Procedure:

Lipid Deposition: Evenly disperse the DSPC lipid solution onto the surface of a dried PAA

gel.[16]

Solvent Evaporation: Dry the lipid film under vacuum.[15]

Hydration: Add the swelling buffer to the well containing the lipid-coated gel and incubate.

GUVs will form and detach from the gel surface.[16]

Collection: The free-floating GUVs can be collected from the buffer using a micropipette for

observation.[16]

Characterization of DSPC-Based Artificial
Membranes
Robust characterization is essential to ensure the quality and performance of artificial

membranes.[17]
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Parameter Technique
Typical Values for
DSPC-based
systems

Reference

Particle Size and

Polydispersity Index

(PDI)

Dynamic Light

Scattering (DLS)

Size: 50 - 200 nm

(post-extrusion); PDI:

< 0.2

[3]

Zeta Potential DLS
Varies with buffer and

surface modifications
[17]

Encapsulation

Efficiency

Spectrophotometry or

HPLC after liposome

disruption

Variable, generally

higher for hydrophilic

drugs with active

loading

[3]

Phase Transition

Temperature (Tm)

Differential Scanning

Calorimetry (DSC)
~55°C [4][17]

Membrane

Morphology and

Integrity

Atomic Force

Microscopy (AFM),

Transmission Electron

Microscopy (TEM)

Visualization of bilayer

structure, domains,

and defects

[18][19]

Membrane

Permeability

In vitro release assays

(e.g., using dialysis)

Low permeability for

encapsulated

molecules below Tm

[1][20]

Visualizations
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Caption: Workflow for DSPC liposome preparation and characterization.
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Caption: DSPC in lipid rafts as a signaling platform.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b179332/docs?utm_src=pdf-body-img#application-notes-and-protocols-dspc-in-artificial-cell-membranes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DSPC Vesicle Suspension

Vesicle Adsorption

Hydrophilic Substrate
(e.g., SiO2)

Vesicle Rupture & Fusion

Supported Lipid Bilayer (SLB)

Click to download full resolution via product page

Caption: Formation of a DSPC supported lipid bilayer via vesicle fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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